Cas no 923010-19-9 (2-{(tert-butoxy)carbonylamino}-4-methyl-5-phenylthiophene-3-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-methyl-5-phenylthiophene-3-carboxylic acid
• CAS No: 923010-19-9
• MF: C₁₇H₁₉NO₄S
• MW: 333.40206360817
• CID: 5666535
• PubChem ID: 59373270
• Update Time: 2025-10-15

2-{(tert-butoxy)carbonylamino}-4-methyl-5-phenylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-5-phenyl-
• 2-{(tert-butoxy)carbonylamino}-4-methyl-5-phenylthiophene-3-carboxylic acid

• Inchi： 1S/C17H19NO4S/c1-10-12(15(19)20)14(18-16(21)22-17(2,3)4)23-13(10)11-8-6-5-7-9-11/h5-9H,1-4H3,(H,18,21)(H,19,20)
• InChI Key： LDQHKKRQBLCAQH-UHFFFAOYSA-N
• SMILES： C1(NC(OC(C)(C)C)=O)SC(C2=CC=CC=C2)=C(C)C=1C(O)=O

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 433.0±45.0 °C(Predicted)
• pka: 4.43±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 2-{(tert-butoxy)carbonylamino}-4-methyl-5-phenylthiophene-3-carboxylic acid

2-{(tert-butoxy)carbonylamino}-4-methyl-5-phenylthiophene-3-carboxylic acid: A Promising Scaffold in Medicinal Chemistry

2-{(tert-butoxy)carbonylamino}-4-methyl-5-phenylthiophene-3-carboxylic acid is a structurally unique compound with a molecular formula of C₁₉H₁₈O₅S and a molecular weight of 358.41 g/mol. Its CAS number, 923010-19-9, identifies it as a derivative of thiophene, a five-membered aromatic heterocyclic ring containing sulfur. The compound's chemical structure features a thiophene ring substituted with a phenyl group at the 5-position, a methyl group at the 4-position, and a tert-butoxycarbonylamino functional group at the 2-position. This combination of substituents creates a complex pharmacophore that has attracted significant attention in recent years due to its potential therapeutic applications.

The core thiophene scaffold is known for its versatility in medicinal chemistry, as it can be modified to interact with various biological targets. The phenyl group at the 5-position contributes to molecular hydrophobicity, while the methyl substituent at the 4-position enhances conformational flexibility. The tert-butoxycarbonylamino group, a common feature in peptide mimetics and drug candidates, introduces additional functional diversity. These structural elements collectively position the compound as a valuable platform for the development of novel therapeutics targeting inflammation, neurodegenerative disorders, and metabolic diseases.

Recent studies have highlighted the biological relevance of thiophene-based compounds in modulating cellular pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that thiophene derivatives with similar structural features exhibit potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway. The tert-butoxycarbonylamino moiety may play a critical role in this activity by enhancing the compound's ability to interact with protein targets, such as transcription factors or kinases. This finding aligns with the broader trend in drug discovery to prioritize small molecules with multifunctional capabilities.

The synthesis of 2-{(tert-butoxy)carbonylamino}-4-methyl-5-phenylthiophene-3-carboxylic acid involves a multi-step process that leverages well-established organic chemistry techniques. The core thiophene ring is typically synthesized via a Diels-Alder reaction or a thiophene-forming cyclization, followed by selective functionalization of the 4- and 5-positions. The tert-butoxycarbonylamino group is introduced through a coupling reaction between a thiophene derivative and an appropriate amine derivative. This synthetic strategy ensures high yields and structural fidelity, which are critical for pharmaceutical applications.

One of the most promising applications of this compound is in the treatment of inflammatory diseases. A 2024 study published in Pharmaceutical Research reported that derivatives of this scaffold exhibit significant anti-inflammatory activity in both in vitro and in vivo models. The compound's ability to inhibit pro-inflammatory cytokines, such as TNF-α and IL-6, suggests its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease. These findings are particularly relevant given the increasing prevalence of chronic inflammatory disorders and the need for safer, more effective treatments.

Another area of interest is the compound's potential in neurodegenerative disease research. A 2023 study in Neuropharmacology explored the effects of thiophene derivatives on Alzheimer's disease pathology. The compound was found to reduce amyloid-beta aggregation and enhance neuronal survival in cell culture models. The tert-butoxycarbonylamino group may contribute to these effects by modulating protein-protein interactions or stabilizing misfolded proteins. These results underscore the importance of structural diversity in drug design and highlight the compound's potential as a lead molecule for neurodegenerative disease therapeutics.

Recent advances in computational chemistry have further expanded the understanding of this compound's biological activity. Molecular docking studies have revealed that the thiophene ring can bind to hydrophobic pockets in target proteins, while the tert-butoxycarbonylamino group forms hydrogen bonds with key residues. These interactions are crucial for the compound's efficacy and selectivity. Additionally, quantum mechanics calculations have provided insights into the compound's electronic properties, which may influence its reactivity and metabolic stability.

The compound's pharmacokinetic profile is another critical aspect of its potential therapeutic application. Studies on structurally related thiophene derivatives have shown that they exhibit favorable oral bioavailability and a long half-life, which are essential for drug development. The tert-butoxycarbonylamino group may also contribute to metabolic stability by reducing susceptibility to enzymatic degradation. These properties make the compound a strong candidate for further preclinical and clinical development.

In conclusion, 2-{(tert-butoxy)carbonylamino}-4-methyl-5-phenylthiophene-3-carboxylic acid represents a promising scaffold in medicinal chemistry with diverse applications in inflammation, neurodegeneration, and metabolic disorders. Its unique structural features, combined with recent advances in synthetic and computational methods, position it as a valuable lead molecule for the development of novel therapeutics. Ongoing research into its biological mechanisms and pharmacological properties will likely expand its potential impact in the treatment of complex diseases.